Cas no 1396566-68-9 (4-bromo-N-(2,4-dimethyl-1,3-thiazol-5-yl)methylbenzene-1-sulfonamide)

4-bromo-N-(2,4-dimethyl-1,3-thiazol-5-yl)methylbenzene-1-sulfonamide structure
1396566-68-9 structure
Product Name:4-bromo-N-(2,4-dimethyl-1,3-thiazol-5-yl)methylbenzene-1-sulfonamide
CAS No:1396566-68-9
MF:C12H13BrN2O2S2
MW:361.277819395065
CID:5917370
PubChem ID:71795580
Update Time:2024-01-14

4-bromo-N-(2,4-dimethyl-1,3-thiazol-5-yl)methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-N-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]benzenesulfonamide
    • F6261-3638
    • 4-bromo-N-[(2,4-dimethyl-1,3-thiazol-5-yl)methyl]benzene-1-sulfonamide
    • VU0542334-1
    • 4-bromo-N-((2,4-dimethylthiazol-5-yl)methyl)benzenesulfonamide
    • 1396566-68-9
    • AKOS024546413
    • 4-bromo-N-(2,4-dimethyl-1,3-thiazol-5-yl)methylbenzene-1-sulfonamide
    • Inchi: 1S/C12H13BrN2O2S2/c1-8-12(18-9(2)15-8)7-14-19(16,17)11-5-3-10(13)4-6-11/h3-6,14H,7H2,1-2H3
    • InChI Key: CXNAPKRACBVTMQ-UHFFFAOYSA-N
    • SMILES: C1(S(NCC2SC(C)=NC=2C)(=O)=O)=CC=C(Br)C=C1

Computed Properties

  • Exact Mass: 359.96018g/mol
  • Monoisotopic Mass: 359.96018g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 95.7Ų

4-bromo-N-(2,4-dimethyl-1,3-thiazol-5-yl)methylbenzene-1-sulfonamide Pricemore >>

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